Cas no 812-18-0 (1,1,1-trifluoro-2-methylpropan-2-amine)

• Product name: 1,1,1-trifluoro-2-methylpropan-2-amine
• CAS No: 812-18-0
• MF: C₄H₈F₃N
• MW: 127.10800
• MDL: MFCD04972981
• CID: 720723
• PubChem ID: 11275188

1,1,1-trifluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1,1,1-trifluoro-2-methyl-
• 1,1,1-trifluoro-2-methylpropan-2-amine
• 2,2,2-TRIFLUOROMETHYL-1,1-DIMETHYL-ETHYLAMINE
• 1,1,1-trifluoro-2-methylpropan-2-ylamine
• 2,2,2-Trifluor-1,1-dimethyl-ethylamin
• 2,2,2-TRIFLUORO-1,1-DIMETHYL-ETHYLAMINE
• 2-Propanamine,1,1,1-trifluoro-2-methyl
• AKOS013211207
• YFBWGBFWVFEGEZ-UHFFFAOYSA-N
• 2,2,2-TRIFLUORO-1,1-DIMETHYLETHYLAMINE
• MFCD04972981
• DTXSID40460801
• FS-5931
• AT14446
• EN300-111959
• SCHEMBL104843
• 812-18-0

• MDL： MFCD04972981
• Inchi： InChI=1S/C4H8F3N/c1-3(2,8)4(5,6)7/h8H2,1-2H3
• InChI Key： YFBWGBFWVFEGEZ-UHFFFAOYSA-N
• SMILES： CC(C)(C(F)(F)F)N

Computed Properties

• Exact Mass: 127.06100
• Monoisotopic Mass: 127.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 80.9±35.0 °C at 760 mmHg
• Flash Point: 12.2±10.6 °C
• PSA: 26.02000
• LogP: 1.98630
• Vapor Pressure: 83.6±0.1 mmHg at 25°C

1,1,1-trifluoro-2-methylpropan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides